Cas no 1936675-20-5 (Spiro[4.5]decane-4-sulfonamide)

• Product Name: Spiro[4.5]decane-4-sulfonamide
• CAS No: 1936675-20-5
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5285153
• Update Time: 2025-06-20

Spiro[4.5]decane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decane-4-sulfonamide

• Inchi： 1S/C10H19NO2S/c11-14(12,13)9-5-4-8-10(9)6-2-1-3-7-10/h9H,1-8H2,(H2,11,12,13)
• InChI Key： RELMXWPLZXFPIM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)C2(CCCCC2)CCC1

Additional information on Spiro[4.5]decane-4-sulfonamide

Spiro[4.5]decane-4-sulfonamide (CAS No. 1936675-20-5): An Emerging Compound in Medicinal Chemistry

Spiro[4.5]decane-4-sulfonamide (CAS No. 1936675-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This spirocyclic sulfonamide derivative is characterized by a spirocyclic core, which provides it with enhanced stability and bioavailability, making it a promising candidate for various therapeutic applications.

The spirocyclic structure of Spiro[4.5]decane-4-sulfonamide is particularly noteworthy. The spirocyclic scaffold is known for its ability to enhance the conformational rigidity of molecules, which can lead to improved pharmacokinetic properties and reduced metabolic degradation. This structural feature is crucial in the design of drugs that require high specificity and stability.

Recent studies have explored the biological activities of Spiro[4.5]decane-4-sulfonamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that Spiro[4.5]decane-4-sulfonamide could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Spiro[4.5]decane-4-sulfonamide is in the field of neuroprotection. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents, including glutamate and β-amyloid peptides. These findings suggest that Spiro[4.5]decane-4-sulfonamide may have therapeutic potential in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, Spiro[4.5]decane-4-sulfonamide has also shown promise as an antimicrobial agent. Research has indicated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The mechanism of action appears to involve disruption of microbial cell membranes, leading to cell death. This makes Spiro[4.5]decane-4-sulfonamide a potential candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic profile of Spiro[4.5]decane-4-sulfonamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, which are important factors for drug development. Additionally, toxicological studies have shown that Spiro[4.5]decane-4-sulfonamide exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of Spiro[4.5]decane-4-sulfonamide involves a series of well-established chemical reactions, making it accessible for large-scale production. The key steps in the synthesis include the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by sulfonation to introduce the sulfonamide functional group. The synthetic route is highly efficient and can be readily optimized for industrial-scale synthesis.

In conclusion, Spiro[4.5]decane-4-sulfonamide (CAS No. 1936675-20-5) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique spirocyclic structure provides it with enhanced stability and bioavailability, making it an attractive candidate for further development in various therapeutic areas, including anti-inflammatory, neuroprotective, and antimicrobial applications.